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Compound of Interest

Compound Name: Seratrodast

Cat. No.: B026692 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Seratrodast, a thromboxane A2 receptor antagonist. Adherence to these procedures is critical

to ensure the safety of laboratory personnel, prevent environmental contamination, and

maintain regulatory compliance. Seratrodast is classified with GHS hazard statement H361,

indicating it is suspected of damaging fertility or the unborn child, and therefore requires

handling as a reproductive toxin.[1][2][3]

Guiding Principles for Seratrodast Waste
Management
All waste containing Seratrodast, including pure compound, solutions, contaminated personal

protective equipment (PPE), and experimental materials, must be treated as hazardous waste.

Under no circumstances should Seratrodast waste be disposed of in general laboratory trash

or down the drain. The primary disposal route is through your institution's designated

hazardous waste management program, typically managed by the Environmental Health &

Safety (EHS) department.

Quantitative Data Summary
For clear tracking and reporting, all Seratrodast waste must be accurately quantified. The

following table should be used to log waste generation prior to collection by EHS.
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SRDT-W-

2025-001

2025-11-

05
Liquid

10 mg

Seratrodas

t in 100 mL

DMSO

100 mL
Dr. A.

Smith
2025-11-06

SRDT-W-

2025-002

2025-11-

05
Solid

Contaminat

ed pipette

tips,

gloves, and

bench

paper

50 g
Dr. A.

Smith
2025-11-06

Standard Operating Procedure for Seratrodast
Disposal
This step-by-step protocol outlines the required procedures for the safe handling and disposal

of Seratrodast waste.

Personal Protective Equipment (PPE)
Before handling Seratrodast or its waste, the following PPE is mandatory:

Gloves: Two pairs of nitrile gloves are recommended.

Eye Protection: ANSI Z87.1 compliant safety glasses with side shields or chemical splash

goggles.
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Lab Coat: A buttoned lab coat must be worn.

Respiratory Protection: A fit-tested N95 respirator or higher should be used when handling

powdered Seratrodast to prevent inhalation.

Waste Segregation and Collection
Designated Waste Containers: Use only EHS-approved, chemically compatible hazardous

waste containers. For Seratrodast, a high-density polyethylene (HDPE) container is suitable

for both solid and liquid waste.

Avoid Mixing Waste: Do not mix Seratrodast waste with other chemical waste streams

unless explicitly permitted by your institution's EHS department.

Solid Waste: All solid materials contaminated with Seratrodast, such as gloves, pipette tips,

weigh boats, and contaminated bench paper, must be placed in a designated solid

hazardous waste container.

Liquid Waste: Unused solutions of Seratrodast or solvent rinsates from contaminated

glassware should be collected in a designated liquid hazardous waste container.

Sharps: Needles, syringes, or other sharps contaminated with Seratrodast must be

disposed of in a designated sharps container that is also labeled as hazardous waste.

Labeling and Storage
Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Seratrodast," and the associated hazards (Reproductive

Toxin). The date the waste was first added to the container must also be recorded.

Storage: Store sealed hazardous waste containers in a designated and properly labeled

satellite accumulation area within the laboratory. This area should be away from general

traffic and have secondary containment to capture any potential leaks.

Requesting Waste Pickup
Contact EHS: Once a waste container is full or has been in storage for the maximum

allowable time per institutional policy (typically 90 days), contact your EHS department to
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arrange for pickup.

Documentation: Complete any required waste pickup forms accurately, ensuring all

components of the waste are listed.

Experimental Protocols
While no specific chemical neutralization protocol for Seratrodast is readily available for a

laboratory setting, a study on its photodegradation has been conducted. This information is

provided for academic interest and is not a recommended disposal procedure.

Photodegradation of Seratrodast (for informational purposes only):

A study has shown that Seratrodast degrades under UV irradiation at 254 nm in solutions of

methanol or acetonitrile/water.[4] The major degradation products identified were 6-(2,5-

diacetoxy-3,4,6-trimethyl-phenyl)-7-phenyl-hept-6-enoic acid (acetylated), 7-phenyl-6-(2,4,5-

trimethyl-3,6-dioxo-cyclohexa-1,4-dienyl)-hept-6-enoic acid, and 5-(5-hydroxy-4,6,7-trimethyl-2-

phenyl-benzofuran-3-yl)-pentanoic acid.[4] This process requires specialized equipment and

has not been validated as a standard disposal method. Therefore, all Seratrodast waste

should be disposed of through the established hazardous waste stream.

Visualized Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Seratrodast waste

in a laboratory environment.
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Caption: Workflow for the safe disposal of Seratrodast waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Seratrodast, minimizing risks to themselves and the environment. Always consult your

institution's specific guidelines and contact your EHS department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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